Ethyl 4,5-dimethoxy-2-nitrobenzoate
Overview
Description
Ethyl 4,5-dimethoxy-2-nitrobenzoate is a chemical compound with the linear formula C11H13NO6 . It has a molecular weight of 255.229 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is defined by its linear formula C11H13NO6 . More detailed structural information might be available in specialized chemical databases or literature.Physical And Chemical Properties Analysis
This compound has a molecular weight of 255.229 . More detailed physical and chemical property data might be available in specialized chemical databases or literature.Scientific Research Applications
Functionalization in Organic Synthesis
Ethyl 4,5-dimethoxy-2-nitrobenzoate and related compounds are utilized in various organic synthesis processes. For instance, the synthesis of substituted 2-(6-nitrobenzo[1,3]dioxol-5-yl)-1-aryl ethanols and 2-(6-nitrobenzo[1,3]dioxol-5-yl)-propionic acid ethyl esters involves the reaction of related nitrobenzo compounds with aromatic carbonyl and α-carbonyl ester derivatives. This process, facilitated by the tetrakis(dimethylamino)ethylene (TDAE) methodology, is integral to the development of new compounds with potential applications in pharmaceuticals and materials science (Amiri-Attou, Terme, & Vanelle, 2005).
Photonic Applications
In the field of photonics, derivatives of this compound exhibit significant potential. One study explored the third-order nonlinear optical properties of ethyl 2-((2E)-2-(4-(dimethylamino)benzylidene]hydrazinyl)-5-nitrobenzoate, a compound structurally related to this compound. These compounds, when doped into poly (methyl methacrylate) (PMMA), exhibited promising nonlinear optical behavior, indicating potential for use in photonic devices such as optical limiters and switches (Nair et al., 2022).
Catalysis and Reaction Mechanisms
This compound also finds relevance in studies focusing on reaction mechanisms and catalysis. For example, research on the influence of the nitro group on the reactivity of ethyl nitrobenzoates in alkaline hydrolysis has been conducted. These studies help in understanding the steric and mesomeric interactions in these systems, which is crucial for designing efficient synthetic pathways in organic chemistry (Iskander, Tewfik, & Wasif, 1966).
Nonlinear Optical Properties and Synthesis
Further research has been conducted on the synthesis and nonlinear optical properties of new symmetrically substituted stilbenes, including derivatives of this compound. These studies are critical for the development of materials with effective two-photon absorption, which is a key attribute for applications in areas such as bioimaging and photodynamic therapy (Yan, 2003).
Safety and Hazards
While specific safety and hazard information for Ethyl 4,5-dimethoxy-2-nitrobenzoate is not available in the sources I found, it’s generally important to handle all chemical compounds with appropriate safety measures. This includes wearing personal protective equipment, avoiding contact with skin, eyes, or clothing, and ensuring adequate ventilation .
properties
IUPAC Name |
ethyl 4,5-dimethoxy-2-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO6/c1-4-18-11(13)7-5-9(16-2)10(17-3)6-8(7)12(14)15/h5-6H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNPCXITWHOOQAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1[N+](=O)[O-])OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40392895 |
Source
|
| Record name | ethyl 4,5-dimethoxy-2-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40392895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
100905-33-7 |
Source
|
| Record name | Benzoic acid, 4,5-dimethoxy-2-nitro-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=100905-33-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | ethyl 4,5-dimethoxy-2-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40392895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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